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Compound of Interest

Compound Name: Ethyl benzenesulfonate

Cat. No.: B028296

An In-depth Technical Guide to the Physical and Chemical Properties of Ethyl
Benzenesulfonate

Introduction

Ethyl benzenesulfonate (CAS No. 515-46-8) is an aromatic sulfonate ester that serves as a
versatile compound in organic chemistry.[1] It is characterized by a benzene ring attached to a
sulfonate group, which is in turn esterified with an ethyl group.[1] This structure imparts a
unique combination of polarity and reactivity, making it a subject of interest in various chemical
applications, including as a surfactant in cleaning products, an intermediate in the synthesis of
pharmaceuticals and dyes, and as a potential genotoxic impurity (PGl) in drug substances.[2]
[3][4] This guide provides a comprehensive overview of its physical and chemical properties,
experimental protocols, and key reactions, tailored for researchers, scientists, and
professionals in drug development.

Physical and Chemical Properties

Ethyl benzenesulfonate is typically a colorless to pale yellow, clear oily liquid at room
temperature.[1][2][5] It is a polar organic compound, a characteristic that significantly influences
its solubility.[1] While it is soluble in water, its solubility is also notable in many organic solvents
such as alcohols, ethers, chloroform, and ethyl acetate.[1][3]

Quantitative Data Summary
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The key physical and chemical properties of ethyl benzenesulfonate are summarized in the

table below for easy reference and comparison.

Property Value Reference(s)

IUPAC Name ethyl benzenesulfonate [6]
Benzenesulfonic acid ethyl

Synonyms [61[71[8]
ester, Ethyl phenylsulfonate

CAS Number 515-46-8 [71181[9]

Molecular Formula CsH1003S [819]

Molecular Weight 186.23 g/mol [61[7119]
Colorless to pale yellow clear

Appearance o [11[2][5]
liquid/oil
255.65 °C (at 760 mmHg,

Boiling Point predicted)[1]; 156 °C (at 15 [31[5]
mmHgQ)

Melting Point -17.50 °C (predicted) [1]

Density 1.1833 g/cm3[1]; 1.22 g/cm?3 [3]

Refractive Index (n20D) 151 [5][10]

Water Solubility

1.376 - 2.0 g/L (at 25 °C)

[2](3]

Chemical Reactivity and Stability

The chemical behavior of ethyl benzenesulfonate is primarily dictated by the sulfonate ester

group. This group makes the compound a versatile electrophile in nucleophilic substitution

reactions.[1]

Hydrolysis

Ethyl benzenesulfonate undergoes hydrolysis in agueous solutions, a reaction that has been

studied to understand its stability and degradation pathways. The rate of hydrolysis is

dependent on temperature.[11] This reaction is significant as it represents a primary

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://www.benchchem.com/product/b028296?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-benzenesulfonate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-benzenesulfonate
https://www.sigmaaldrich.com/FR/fr/substance/ethylbenzenesulfonate18623515468
https://webbook.nist.gov/cgi/cbook.cgi?ID=515-46-8
https://www.sigmaaldrich.com/FR/fr/substance/ethylbenzenesulfonate18623515468
https://webbook.nist.gov/cgi/cbook.cgi?ID=515-46-8
https://www.scbt.com/p/ethyl-benzenesulfonate-515-46-8
https://webbook.nist.gov/cgi/cbook.cgi?ID=515-46-8
https://www.scbt.com/p/ethyl-benzenesulfonate-515-46-8
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-benzenesulfonate
https://www.sigmaaldrich.com/FR/fr/substance/ethylbenzenesulfonate18623515468
https://www.scbt.com/p/ethyl-benzenesulfonate-515-46-8
https://www.solubilityofthings.com/ethyl-benzenesulfonate
https://www.guidechem.com/encyclopedia/ethyl-benzenesulphonate-dic231841.html
https://www.tcichemicals.com/IN/en/p/B0032
https://www.solubilityofthings.com/ethyl-benzenesulfonate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6209593.htm
https://www.tcichemicals.com/IN/en/p/B0032
https://www.solubilityofthings.com/ethyl-benzenesulfonate
https://www.solubilityofthings.com/ethyl-benzenesulfonate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6209593.htm
https://www.tcichemicals.com/IN/en/p/B0032
https://www.jk-sci.com/products/a01240995
https://www.guidechem.com/encyclopedia/ethyl-benzenesulphonate-dic231841.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6209593.htm
https://www.benchchem.com/product/b028296?utm_src=pdf-body
https://www.solubilityofthings.com/ethyl-benzenesulfonate
https://www.benchchem.com/product/b028296?utm_src=pdf-body
https://cdnsciencepub.com/doi/pdf/10.1139/v57-089
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

degradation pathway and is crucial for assessing the compound's persistence and potential as
a genotoxic impurity, where its removal via hydrolysis is a key consideration.[12]

The hydrolysis of ethyl benzenesulfonate proceeds via the nucleophilic attack of water on the
sulfur atom, leading to the formation of benzenesulfonic acid and ethanol.

( Ethyl Benzenesulfonate )
(CeHsSO20CH2CHs) Nucleophilic Attack Benzenesulfonic Acid

‘ Cleavage e
Transition State —eavage o 1
___________ Ethanol
""""""" ——

Click to download full resolution via product page

Caption: Hydrolysis of Ethyl Benzenesulfonate.

Other Reactions

As an effective alkylating agent, ethyl benzenesulfonate can participate in various organic
reactions. It can react with nucleophiles other than water, such as in the alkylation of imidazole
derivatives.[10] It is also used in the synthesis of other compounds; for example, it can be used
to produce benzenethiol in a reaction with triphenylphosphine and iodine.[2] The sulfonate
group enhances the compound's chemical stability compared to alkyl halides.[1]

Spectral Data

Spectroscopic data is essential for the identification and characterization of ethyl
benzenesulfonate. Key spectral information is summarized below.
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Key Features and Data

Spectroscopic Technique j Reference(s)
Points
Data available for structural

1H NMR o [13][14]
elucidation.
Data available for structural

13C NMR o [6][14]
elucidation.
FTIR spectra available (Neat,

Infrared (IR) Spectroscopy ) [6]
Capillary Cell).
Electron lonization (EI) data

Mass Spectrometry (MS) available. Key m/z peaks: 77 [6][15]

(base peak), 141, 78.

Experimental Protocols

Synthesis of Ethyl Benzenesulfonate

A common method for the laboratory synthesis of ethyl benzenesulfonate involves the

reaction of benzenesulfonyl chloride with ethanol.[2][11] Pyridine is often used as a reagent in

this reaction, which is typically carried out at low temperatures.[2]

Methodology:

o Reactant Preparation: Purified benzenesulfonyl chloride and ethanol are used as starting

materials.[11]

o Reaction: Benzenesulfonyl chloride is reacted with ethanol in the presence of a base like

pyridine. The reaction is often conducted at a reduced temperature (e.g., -5 °C) to control its

exothermicity.[2]

o Work-up: After the reaction is complete, the mixture is typically washed to remove the

pyridine hydrochloride salt and any unreacted starting materials.

 Purification: The crude product is purified, commonly by vacuum distillation, to yield pure

ethyl benzenesulfonate.[11]
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Synthesis Workflow for Ethyl Benzenesulfonate

Preparation
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+ Ethanol
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Caption: Synthesis and Purification Workflow.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

Due to its potential as a genotoxic impurity in active pharmaceutical ingredients (APIs),
sensitive analytical methods are required for its detection and quantification.[4] GC-MS is a
highly effective technique for this purpose.[4][16]

Methodology:
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Sample Preparation: The API sample is dissolved in a suitable solvent. For trace analysis, a
concentration of the API is prepared (e.g., 10 mg/mL).

GC Separation: The sample is injected into a gas chromatograph. A capillary column (e.g.,
Rtx-200) is used to separate ethyl benzenesulfonate from the sample matrix.[4] The oven
temperature is programmed to ramp up to ensure good separation.[16]

MS Detection: The separated components are introduced into a mass spectrometer. The
instrument is often operated in Selected lon Monitoring (SIM) mode for high sensitivity and
specificity, monitoring characteristic ions of ethyl benzenesulfonate (e.g., m/z 141).[4]

Quantification: A calibration curve is generated using certified reference standards of ethyl
benzenesulfonate to quantify its amount in the sample.[17]
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GC-MS Analysis Workflow for Ethyl Benzenesulfonate
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Caption: GC-MS Analysis Workflow.
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Safety and Handling

Ethyl benzenesulfonate is classified as harmful if swallowed.[6] It is also reported to be
irritating to the eyes, respiratory system, and skin.[2]

e Precautions for Safe Handling: Avoid contact with skin, eyes, and clothing. Use in a well-
ventilated area, preferably under a chemical fume hood.[18][19]

o Personal Protective Equipment (PPE): Safety glasses, protective gloves, and a protective
suit are recommended.[18]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container. It should
be stored under an inert atmosphere as it can be sensitive to moisture.[5][18]

Conclusion

Ethyl benzenesulfonate is a compound with well-defined physical and chemical properties
that make it useful in chemical synthesis. Its role as a potential genotoxic impurity necessitates
a thorough understanding of its reactivity, particularly its hydrolysis, and the availability of
robust analytical methods for its detection at trace levels. The information presented in this
guide, including tabulated data and procedural workflows, provides a solid foundation for
researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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